4-(3-chloro-4-ethoxybenzoyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H33ClN2O4
• Molecular Weight: 485 g/mol
• IUPAC Name: (4E)-4-[(3-chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C27H33ClN2O4/c1-6-34-22-13-12-20(16-21(22)28)25(31)23-24(19-10-8-18(9-11-19)17(2)3)30(27(33)26(23)32)15-7-14-29(4)5/h8-13,16-17,24,31H,6-7,14-15H2,1-5H3/b25-23+
• InChI Key: DELVOILYONTXAL-WJTDDFOZSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=C(C=C3)C(C)C)/[O-])Cl
• SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC=C(C=C3)C(C)C)O)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=C(C=C3)C(C)C)[O-])Cl

Description

4-(3-chloro-4-ethoxybenzoyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CEP-33779 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

CEP-33779 works by inhibiting the activity of a protein called IkappaB kinase (IKK). IKK is responsible for activating a transcription factor called nuclear factor kappa B (NF-kB), which is involved in the regulation of various genes that play a role in inflammation and cancer. By inhibiting the activity of IKK, CEP-33779 prevents the activation of NF-kB and reduces inflammation and cancer cell growth.
Biochemical and Physiological Effects:
CEP-33779 has been found to have several biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. CEP-33779 has also been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

CEP-33779 has several advantages for lab experiments. This compound is highly pure and has been extensively studied for its biochemical and physiological effects. However, one limitation of using CEP-33779 in lab experiments is its cost. This compound is relatively expensive, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of CEP-33779. One potential direction is the development of CEP-33779 as a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Another potential direction is the study of CEP-33779 as a potential treatment for cancer. Additionally, further studies are needed to understand the mechanisms of action of CEP-33779 and its potential applications in other fields of research.

Synthesis Methods

The synthesis of CEP-33779 involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one in the presence of a base. The reaction yields CEP-33779 as a white solid with a purity of more than 99%.

Scientific Research Applications

CEP-33779 has been studied extensively for its potential applications in various fields of research. This compound has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. CEP-33779 has also been studied for its potential applications in cancer research as it has been found to inhibit the growth of cancer cells.